TANTALUM ALUMINIDE

• InChI: InChI=1S/5Al.3Ta/q;;;;;3*+5
• InChI Key: BUXLASKOGAYVFG-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Al].[Al].[Al].[Ta+5].[Ta+5].[Ta+5]
• Molecular Formula: Al5Ta3+15
• Molecular Weight: 677.7513 g/mol
• CAS No.: 12251-94-4

Description

Tantalum aluminide is an intermetallic compound composed of tantalum and aluminum. It is known for its high melting point, excellent oxidation resistance, and good mechanical properties at elevated temperatures. These characteristics make it a valuable material for various high-temperature applications, particularly in the aerospace and automotive industries.

Scientific Research Applications

Tantalum aluminide has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions due to its high stability and resistance to corrosion.

Biology: Investigated for potential use in biomedical implants and devices due to its biocompatibility.

Medicine: Explored for use in medical devices and instruments that require high strength and resistance to wear.

Industry: Widely used in the aerospace and automotive industries for components that operate at high temperatures, such as turbine blades and exhaust systems.

Mechanism of Action

Titanium aluminide (TiAl) is an intermetallic alloy, it has very good corrosion and oxidation resistance at high temperatures, low density, high strength-to-weight ratio, and good creep properties. Since it is an intermetallic alloy, it has a very brittle structure and maintains its structures up to the brittle-ductile transformation temperature range of 700–800 °C and the creep resistance up to the range of 600–700 °C.

Safety and Hazards

When handling Tantalum Aluminide, it is recommended to keep away from heat/ sparks/ open flames/ hot surfaces. No smoking. Ground/bond container and receiving equipment. Use explosion-proof electrical/ ventilating/ lighting/ equipment. Wear protective gloves/ eye protection/ face protection. In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to extinguish.

Future Directions

Recent advances in additive manufacturing, wherein the desired components are directly 3D printed from pre-alloyed powders/wires have given a definite advantage for cost-prohibitive titanium alloys. This review article discusses challenges in the processing, mechanical properties and microstructure evolution of various grades of titanium alloys.

Preparation Methods

Synthetic Routes and Reaction Conditions

Tantalum aluminide can be synthesized through several methods, including:

Powder Metallurgy: This involves mixing tantalum and aluminum powders, followed by compaction and sintering at high temperatures to form the intermetallic compound.

Self-Propagating High-Temperature Synthesis (SHS): This method involves initiating a highly exothermic reaction between tantalum and aluminum powders, leading to the formation of this compound.

Arc Melting: Tantalum and aluminum are melted together in an arc furnace to produce the intermetallic compound.

Industrial Production Methods

In industrial settings, this compound is often produced using advanced manufacturing techniques such as:

Additive Manufacturing: Techniques like electron beam melting (EBM) and selective laser melting (SLM) are used to fabricate complex components from this compound powders.

Casting and Melting: Traditional casting methods are employed to produce large components, followed by heat treatment to achieve the desired microstructure and properties.

Chemical Reactions Analysis

Types of Reactions

Tantalum aluminide undergoes various chemical reactions, including:

Oxidation: this compound exhibits excellent oxidation resistance due to the formation of a protective aluminum oxide layer on its surface.

Reduction: Under certain conditions, this compound can be reduced to its constituent elements.

Substitution: this compound can participate in substitution reactions where other elements replace tantalum or aluminum in the compound.

Common Reagents and Conditions

Oxidation: Typically occurs at high temperatures in the presence of oxygen.

Reduction: Can be achieved using strong reducing agents such as hydrogen or carbon at elevated temperatures.

Substitution: Requires specific reagents and conditions depending on the desired substitution.

Major Products Formed

Oxidation: Formation of aluminum oxide (Al2O3) and tantalum oxide (Ta2O5).

Reduction: Production of elemental tantalum and aluminum.

Substitution: Formation of new intermetallic compounds with substituted elements.

Comparison with Similar Compounds

Tantalum aluminide can be compared with other similar intermetallic compounds, such as:

Titanium Aluminide (TiAl): Known for its high strength-to-weight ratio and excellent high-temperature properties, making it suitable for aerospace applications.

Nickel Aluminide (NiAl): Exhibits good oxidation resistance and high-temperature strength, commonly used in turbine blades and other high-temperature components.

Iron Aluminide (FeAl): Offers good corrosion resistance and moderate high-temperature strength, used in various industrial applications.

Uniqueness of this compound

This compound stands out due to its exceptional oxidation resistance and high melting point, making it particularly suitable for applications that require long-term stability at elevated temperatures. Its unique combination of properties makes it a valuable material for advanced engineering applications.